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Compound of Interest

Compound Name: 4-Cyanobenzoic acid
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Introduction

4-Cyanobenzoic acid (4-CBA), also known as p-cyanobenzoic acid, is a bifunctional aromatic
compound featuring both a carboxylic acid and a nitrile group.[1][2] This unique structure
makes it a highly versatile and valuable building block in various fields, including organic
synthesis, drug development, and materials science.[1][3] Its rigid structure and predictable
reactivity allow for its incorporation into complex molecular architectures, from pharmaceuticals
to advanced materials like liquid crystals and Metal-Organic Frameworks (MOFs).[4][5] This
technical guide provides a detailed review of 4-Cyanobenzoic acid, summarizing its
properties, key experimental protocols, and significant applications for researchers, scientists,
and drug development professionals.

Physicochemical and Spectroscopic Properties

4-Cyanobenzoic acid is a white to off-white crystalline powder at room temperature.[4][6] The
presence of both the electron-withdrawing cyano and carboxylic acid groups significantly
influences the molecule's electronic structure and reactivity.[2][4]

Table 1: Physical and Chemical Properties of 4-Cyanobenzoic Acid | Property | Value |
Reference | | :--- | :--- | :--- | | CAS Number | 619-65-8 |[1][4][6] | | Molecular Formula | CsHsNO2
[[1][4][5] | | Molecular Weight | 147.13 g/mol |[[1][4][7] | | Appearance | White to almost white
crystalline powder |[4][6] | | Melting Point | 217-224 °C |[1][4][8] | | Purity | = 98% |[1][4] | |
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Solubility in Water | ~1.2 g/L at 20°C [[4] | | Solubility (General) | Soluble in methanol and other
polar organic solvents; sparingly soluble in low-polarity solvents.[4][5][9] | | InChl Key |
ADCUEPOHPCPMCE-UHFFFAQYSA-N [[4][71[8] |

Table 2: Spectroscopic Data for 4-Cyanobenzoic Acid

Spectroscopic

Wavenumber / Shift Description Reference

Feature
A strong,
characteristic

FTIR (C=N Stretch) 2240 cm™ . [4][10]
absorption for the
nitrile group.

. Typical stretching
FTIR (Aromatic C-H T )
3100-3060 cm~* vibrations for aromatic  [4][10]

Stretch)
C-H bonds.
Coupled with in-plane

FTIR (C-O Stretch) 1334 cm™1 . [4][10]
C-O-H bending.
Corresponds to the

Raman (C=N Stretch) 2239 cm™? nitrile stretching mode  [10]
observed in IR.
Spectra available in

1H NMR [11]

public databases.

| Mass Spectrometry | - | Electron ionization mass spectra show major fragments at m/z 130,

147, and 102.[7][12] |

Synthesis and Reactivity

4-Cyanobenzoic acid serves as a fundamental starting material for a variety of chemical

transformations. Its dual functionality allows for selective reactions at either the carboxylic acid

or the nitrile group.

The following diagram illustrates the position of 4-Cyanobenzoic acid as a product from

common precursors and as a reactant in several key chemical transformations.
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Caption: Synthesis pathways to 4-CBA and its primary chemical transformations.

Key Experimental Protocols

Detailed methodologies are crucial for reproducibility in research. The following are protocols
for common reactions involving 4-Cyanobenzoic acid.

This protocol details the conversion of 4-Cyanobenzoic acid to its corresponding acyl chloride,
a highly reactive intermediate.

» Materials: 4-Cyanobenzoic acid (1.0 eq), dry dichloromethane, N,N-dimethylformamide
(DMF, catalytic), oxalyl chloride (1.5 eq).
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e Procedure:

o

To a dry 25 mL round-bottom flask, add 4-Cyanobenzoic acid (7.0 mmol, 1.0 eq).

o Add dry dichloromethane (21.0 mL) and a catalytic amount of DMF (3 drops).

o Cool the mixture to 0°C and stir for 10 minutes.

o Slowly add oxalyl chloride (10.5 mmol, 1.5 eq) to the reaction mixture.

o Allow the mixture to warm to 25°C and stir for 4-5 hours.

o After the reaction is complete, concentrate the mixture under reduced pressure to remove
the solvent.

o The resulting residue (4-cyanobenzoyl chloride) can often be used in the next step without
further purification.

This protocol describes an engineered nitrilase-mediated regioselective hydrolysis for the
synthesis of 4-CBA.

o Materials: Whole cells of engineered NIT-3, 100 mM phosphate buffer (pH 8.0), 4-
cyanobenzonitrile.[13]

e Procedure:[13]

o Prepare a reaction mixture containing 100 mM phosphate buffer (pH 8.0).

[e]

Add 4-cyanobenzonitrile to a concentration of 120 g/L.

o

Add whole cells of NIT-3 to a final concentration of 7.5 g/L (dry cell weight).

[¢]

Conduct the biotransformation at 30°C with agitation.

[¢]

Monitor the progress of the reaction over time to determine the yield of 4-Cyanobenzoic
acid.

A standard method for purifying the final product.
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o Materials: Crude 4-Cyanobenzoic acid, deionized water.[9]

e Procedure:[9]

o Dissolve the crude 4-Cyanobenzoic acid in a minimum amount of hot water.

[¢]

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to
induce crystallization.

[¢]

Collect the crystals by vacuum filtration.

[e]

Wash the crystals with a small amount of cold water.

o

Dry the purified crystals in a vacuum desiccator.

Applications in Drug Development and Materials
Science

The bifunctional nature of 4-CBA makes it an indispensable intermediate in the synthesis of a
wide range of high-value products.[3]

The diagram below illustrates how 4-CBA acts as a central building block leading to diverse
applications.
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Caption: Application workflow of 4-Cyanobenzoic acid in various scientific fields.
4-Cyanobenzoic acid is a critical intermediate in the synthesis of several therapeutic agents.

o Betrixaban: It is a key synthetic intermediate for this oral anticoagulant, which is used to

prevent and treat venous thromboembolism.[4]

e p-Aminomethylbenzoic Acid: 4-CBA is a precursor to this hemostatic agent used to control

bleeding from excessive fibrinolysis.[4]

o STAT3 Inhibitors: The 4-cyanobenzoate moiety is integral to peptidomimetic inhibitors like
ISS 610.[4] These molecules target the SH2 domain of STAT3, a key protein in cancer cell
signaling, thereby inhibiting its dimerization and activity.[4]

The 4-cyanobenzoate group plays a crucial role in the design of small molecules that disrupt
the STAT3 signaling pathway, which is often overactive in cancer.
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Caption: Inhibition of STAT3 dimerization by a 4-cyanobenzoate-containing molecule.

¢ Liquid Crystals: It is an important raw material for preparing pyrimidine-based liquid crystal
display materials.[4][5]

* Metal-Organic Frameworks (MOFs): The deprotonated form, 4-cyanobenzoate, is widely
used as an organic linker to construct porous, crystalline MOFs with applications in gas
storage and catalysis.[4]

o Polymers: It is used in synthesizing high-performance polymers with enhanced thermal and
chemical stability.[1]
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Biological Activity

Beyond its role as a synthetic intermediate, 4-Cyanobenzoic acid itself exhibits biological
activity.

e Enzyme Inhibition: Studies have shown that 4-CBA can inhibit both the monophenolase and
diphenolase activities of mushroom tyrosinase.[4][6][9]

o Antimicrobial Properties: Some research indicates that 4-CBA possesses antimicrobial and
antifungal properties.[6]

Conclusion

4-Cyanobenzoic acid is a compound of significant industrial and academic importance. Its
unique chemical structure, featuring two reactive functional groups, provides a versatile
platform for the synthesis of complex molecules. From its critical role in producing life-saving
pharmaceuticals like Betrixaban to its use in advanced materials such as liquid crystals and
MOFs, the utility of 4-CBA is extensive and continues to grow. The detailed protocols and data
presented in this guide underscore its value and provide a foundational resource for
researchers and developers working with this pivotal chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyanobenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/c89803
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7751963.htm
https://www.rasayanjournal.co.in/vol-1/issue-2/12.pdf
https://m.chemicalbook.com/SpectrumEN_619-65-8_1HNMR.htm
https://webbook.nist.gov/cgi/inchi?ID=C619658&Mask=200
https://www.researchgate.net/figure/The-time-course-of-synthesis-of-4-cyanobenzoic-acid-by-whole-cells-of-NIT-3-The_fig4_394361271
https://www.benchchem.com/product/b119535#literature-review-of-4-cyanobenzoic-acid-research
https://www.benchchem.com/product/b119535#literature-review-of-4-cyanobenzoic-acid-research
https://www.benchchem.com/product/b119535#literature-review-of-4-cyanobenzoic-acid-research
https://www.benchchem.com/product/b119535#literature-review-of-4-cyanobenzoic-acid-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

